Cas no 2098093-26-4 (1-(Azetidin-3-yl)-3-(tert-butyl)urea hydrochloride)

1-(Azetidin-3-yl)-3-(tert-butyl)urea hydrochloride is a chemically synthesized small molecule featuring an azetidine ring coupled with a tert-butyl urea moiety, in its hydrochloride salt form. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate or scaffold for drug discovery. The azetidine ring contributes to conformational rigidity, while the tert-butyl group may enhance steric and electronic properties, influencing binding affinity or metabolic stability. The hydrochloride salt form ensures improved solubility and handling characteristics. Its structural features make it suitable for exploring structure-activity relationships in the development of biologically active compounds, particularly in targeting enzymes or receptors.
1-(Azetidin-3-yl)-3-(tert-butyl)urea hydrochloride structure
2098093-26-4 structure
Product Name:1-(Azetidin-3-yl)-3-(tert-butyl)urea hydrochloride
CAS No:2098093-26-4
MF:C8H18ClN3O
MW:207.701020717621
CID:4772337
Update Time:2025-08-04

1-(Azetidin-3-yl)-3-(tert-butyl)urea hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-(azetidin-3-yl)-3-(tert-butyl)urea hydrochloride
    • 1-(azetidin-3-yl)-3-tert-butylurea;hydrochloride
    • 1-(Azetidin-3-yl)-3-(tert-butyl)urea hydrochloride
    • Inchi: 1S/C8H17N3O.ClH/c1-8(2,3)11-7(12)10-6-4-9-5-6;/h6,9H,4-5H2,1-3H3,(H2,10,11,12);1H
    • InChI Key: KUOLSQXXRXLVQS-UHFFFAOYSA-N
    • SMILES: Cl.O=C(NC(C)(C)C)NC1CNC1

Computed Properties

  • Exact Mass: 207.1138399 g/mol
  • Monoisotopic Mass: 207.1138399 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 170
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.2
  • Molecular Weight: 207.70

1-(Azetidin-3-yl)-3-(tert-butyl)urea hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A134276-100mg
1-(azetidin-3-yl)-3-(tert-butyl)urea hydrochloride
2098093-26-4
100mg
$ 135.00 2022-06-08
TRC
A134276-500mg
1-(azetidin-3-yl)-3-(tert-butyl)urea hydrochloride
2098093-26-4
500mg
$ 550.00 2022-06-08
TRC
A134276-1g
1-(azetidin-3-yl)-3-(tert-butyl)urea hydrochloride
2098093-26-4
1g
$ 840.00 2022-06-08
Life Chemicals
F2158-2174-0.25g
1-(azetidin-3-yl)-3-(tert-butyl)urea hydrochloride
2098093-26-4 95%+
0.25g
$526.0 2023-09-06
Life Chemicals
F2158-2174-0.5g
1-(azetidin-3-yl)-3-(tert-butyl)urea hydrochloride
2098093-26-4 95%+
0.5g
$554.0 2023-09-06
Life Chemicals
F2158-2174-1g
1-(azetidin-3-yl)-3-(tert-butyl)urea hydrochloride
2098093-26-4 95%+
1g
$584.0 2023-09-06
Life Chemicals
F2158-2174-2.5g
1-(azetidin-3-yl)-3-(tert-butyl)urea hydrochloride
2098093-26-4 95%+
2.5g
$1168.0 2023-09-06
Life Chemicals
F2158-2174-5g
1-(azetidin-3-yl)-3-(tert-butyl)urea hydrochloride
2098093-26-4 95%+
5g
$1752.0 2023-09-06
Life Chemicals
F2158-2174-10g
1-(azetidin-3-yl)-3-(tert-butyl)urea hydrochloride
2098093-26-4 95%+
10g
$2453.0 2023-09-06

Additional information on 1-(Azetidin-3-yl)-3-(tert-butyl)urea hydrochloride

Recent Advances in the Study of 1-(Azetidin-3-yl)-3-(tert-butyl)urea hydrochloride (CAS: 2098093-26-4)

1-(Azetidin-3-yl)-3-(tert-butyl)urea hydrochloride (CAS: 2098093-26-4) is a small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of targeted drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in current biomedical research.

The compound's unique structural features, including the azetidine ring and tert-butyl urea moiety, make it a promising candidate for modulating specific biological targets. Recent synthetic methodologies have improved the efficiency and yield of producing 1-(Azetidin-3-yl)-3-(tert-butyl)urea hydrochloride, enabling more extensive pharmacological evaluations. These advancements have paved the way for its investigation in various disease models, particularly in oncology and neurology.

Pharmacological studies have demonstrated that 1-(Azetidin-3-yl)-3-(tert-butyl)urea hydrochloride exhibits selective binding affinity to certain protein targets, such as kinases and G-protein-coupled receptors (GPCRs). For instance, recent in vitro assays revealed its inhibitory effects on specific kinase pathways implicated in cancer cell proliferation. These findings suggest its potential as a lead compound for developing novel kinase inhibitors with improved selectivity and reduced off-target effects.

In addition to its kinase inhibitory activity, recent research has explored the compound's role in modulating neurotransmitter systems. Preliminary in vivo studies in rodent models have shown that 1-(Azetidin-3-yl)-3-(tert-butyl)urea hydrochloride can cross the blood-brain barrier and exhibit neuroprotective effects in models of neurodegenerative diseases. These results highlight its dual potential as both an anticancer and neurotherapeutic agent, although further mechanistic studies are required to fully elucidate its mode of action.

The compound's pharmacokinetic properties have also been a focus of recent investigations. Studies have reported favorable absorption and distribution profiles, with moderate metabolic stability in hepatic microsomal assays. However, challenges remain in optimizing its bioavailability and minimizing potential drug-drug interactions, which are critical for its transition into clinical development.

In conclusion, 1-(Azetidin-3-yl)-3-(tert-butyl)urea hydrochloride (CAS: 2098093-26-4) represents a versatile scaffold with promising therapeutic potential across multiple disease areas. Ongoing research efforts are focused on structural optimization, target validation, and preclinical efficacy studies to advance this compound toward clinical applications. The integration of computational modeling and high-throughput screening approaches is expected to further accelerate its development as a novel therapeutic agent in the coming years.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD